Cas no 1696371-45-5 (5-bromo-1-(3-bromothiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine)

5-Bromo-1-(3-bromothiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine is a brominated heterocyclic compound featuring both a thiophene and a 1,2,4-triazole moiety. This structure imparts potential utility in pharmaceutical and agrochemical research, particularly as a versatile intermediate in the synthesis of biologically active molecules. The presence of bromine atoms enhances reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The 1,2,4-triazole core contributes to its stability and potential pharmacological relevance, including applications in antifungal or antiviral agents. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies in medicinal chemistry. The compound is typically handled under controlled conditions due to its reactive functional groups.

5-bromo-1-(3-bromothiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine structure

1696371-45-5 structure

Product Name:5-bromo-1-(3-bromothiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine

CAS No:1696371-45-5

MF:C₇H₆Br₂N₄S

MW:338.022337436676

CID:5803575

PubChem ID:103098506

Update Time:2025-06-15

5-bromo-1-(3-bromothiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 1H-1,2,4-Triazol-3-amine, 5-bromo-1-[(3-bromo-2-thienyl)methyl]-
- 5-bromo-1-(3-bromothiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine
- 1696371-45-5
- 5-Bromo-1-[(3-bromothiophen-2-yl)methyl]-1H-1,2,4-triazol-3-amine
- EN300-1108876
- Inchi： 1S/C7H6Br2N4S/c8-4-1-2-14-5(4)3-13-6(9)11-7(10)12-13/h1-2H,3H2,(H2,10,12)
- InChI Key： KSBPXYQSCYCGAQ-UHFFFAOYSA-N
- SMILES： N1(CC2SC=CC=2Br)C(Br)=NC(N)=N1

Computed Properties

Exact Mass: 337.86594g/mol
Monoisotopic Mass: 335.86799g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 85Å²

Experimental Properties

Density: 2.33±0.1 g/cm3(Predicted)
Boiling Point: 509.4±60.0 °C(Predicted)
pka: 1.20±0.12(Predicted)

5-bromo-1-(3-bromothiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1108876-0.05g	5-bromo-1-[(3-bromothiophen-2-yl)methyl]-1H-1,2,4-triazol-3-amine	1696371-45-5	95%	0.05g	$827.0	2023-10-27
Enamine	EN300-1108876-0.1g	5-bromo-1-[(3-bromothiophen-2-yl)methyl]-1H-1,2,4-triazol-3-amine	1696371-45-5	95%	0.1g	$867.0	2023-10-27
Enamine	EN300-1108876-0.25g	5-bromo-1-[(3-bromothiophen-2-yl)methyl]-1H-1,2,4-triazol-3-amine	1696371-45-5	95%	0.25g	$906.0	2023-10-27
Enamine	EN300-1108876-0.5g	5-bromo-1-[(3-bromothiophen-2-yl)methyl]-1H-1,2,4-triazol-3-amine	1696371-45-5	95%	0.5g	$946.0	2023-10-27
Enamine	EN300-1108876-1.0g	5-bromo-1-[(3-bromothiophen-2-yl)methyl]-1H-1,2,4-triazol-3-amine	1696371-45-5		1g	$1299.0	2023-06-10
Enamine	EN300-1108876-2.5g	5-bromo-1-[(3-bromothiophen-2-yl)methyl]-1H-1,2,4-triazol-3-amine	1696371-45-5	95%	2.5g	$1931.0	2023-10-27
Enamine	EN300-1108876-5.0g	5-bromo-1-[(3-bromothiophen-2-yl)methyl]-1H-1,2,4-triazol-3-amine	1696371-45-5		5g	$3770.0	2023-06-10
Enamine	EN300-1108876-10.0g	5-bromo-1-[(3-bromothiophen-2-yl)methyl]-1H-1,2,4-triazol-3-amine	1696371-45-5		10g	$5590.0	2023-06-10
Enamine	EN300-1108876-1g	5-bromo-1-[(3-bromothiophen-2-yl)methyl]-1H-1,2,4-triazol-3-amine	1696371-45-5	95%	1g	$986.0	2023-10-27
Enamine	EN300-1108876-5g	5-bromo-1-[(3-bromothiophen-2-yl)methyl]-1H-1,2,4-triazol-3-amine	1696371-45-5	95%	5g	$2858.0	2023-10-27

5-bromo-1-(3-bromothiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 5-bromo-1-(3-bromothiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine

Research Brief on 5-bromo-1-(3-bromothiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine (CAS: 1696371-45-5)

The compound 5-bromo-1-(3-bromothiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine (CAS: 1696371-45-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of this compound, which combines a brominated thiophene moiety with a 1,2,4-triazole scaffold. This combination is believed to confer enhanced binding affinity and selectivity toward specific biological targets. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, to optimize the yield and purity of the compound. The synthetic route has been further refined to ensure scalability for potential industrial applications.

In vitro and in vivo studies have demonstrated promising biological activities for 5-bromo-1-(3-bromothiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine. Notably, the compound has shown inhibitory effects against a range of enzymes, including kinases and proteases, which are implicated in various disease pathways. Preliminary data suggest that it may exhibit potent anti-inflammatory and anti-cancer properties, making it a candidate for further preclinical evaluation. Molecular docking studies have provided insights into its binding interactions with target proteins, supporting its mechanism of action.

The pharmacokinetic profile of the compound has also been investigated, with studies indicating moderate bioavailability and favorable metabolic stability. These properties are critical for its development as a therapeutic agent. However, challenges such as potential off-target effects and toxicity profiles remain to be addressed in subsequent research phases. Collaborative efforts between academic and industrial researchers are underway to explore these aspects further.

In conclusion, 5-bromo-1-(3-bromothiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine represents a promising lead compound in medicinal chemistry. Its unique structural attributes and biological activities warrant continued investigation. Future research should focus on optimizing its therapeutic index and exploring its potential in combination therapies. This brief underscores the importance of interdisciplinary collaboration to advance the development of novel chemical entities in the pharmaceutical industry.